6-iodo-2-{[1-methyl-2-oxo-2-(1-piperidinyl)ethyl]sulfanyl}-3-(2-methyl-2-propenyl)-4(3H)-quinazolinone

• Molecular Formula: C20H24IN3O2S
• Molecular Weight: 497.4 g/mol
• IUPAC Name: 6-iodo-3-(2-methylprop-2-enyl)-2-(1-oxo-1-piperidin-1-ylpropan-2-yl)sulfanylquinazolin-4-one
• InChI: InChI=1S/C20H24IN3O2S/c1-13(2)12-24-19(26)16-11-15(21)7-8-17(16)22-20(24)27-14(3)18(25)23-9-5-4-6-10-23/h7-8,11,14H,1,4-6,9-10,12H2,2-3H3
• InChI Key: YEGHXRZDRXZYQS-UHFFFAOYSA-N
• SMILES: CC(C(=O)N1CCCCC1)SC2=NC3=C(C=C(C=C3)I)C(=O)N2CC(=C)C

Description

6-iodo-2-{[1-methyl-2-oxo-2-(1-piperidinyl)ethyl]sulfanyl}-3-(2-methyl-2-propenyl)-4(3H)-quinazolinone is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a quinazolinone derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 6-iodo-2-{[1-methyl-2-oxo-2-(1-piperidinyl)ethyl]sulfanyl}-3-(2-methyl-2-propenyl)-4(3H)-quinazolinone is not fully understood. However, it is believed to act by inhibiting specific enzymes involved in cancer cell growth and inflammation. Further studies are needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
6-iodo-2-{[1-methyl-2-oxo-2-(1-piperidinyl)ethyl]sulfanyl}-3-(2-methyl-2-propenyl)-4(3H)-quinazolinone has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. In addition, this compound has also been shown to inhibit the production of pro-inflammatory cytokines in vitro. Further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 6-iodo-2-{[1-methyl-2-oxo-2-(1-piperidinyl)ethyl]sulfanyl}-3-(2-methyl-2-propenyl)-4(3H)-quinazolinone in lab experiments is its potential as an anticancer agent. This compound has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. In addition, this compound has also been shown to inhibit the production of pro-inflammatory cytokines in vitro. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to fully understand the toxicity profile of this compound.

Future Directions

There are several future directions for research on 6-iodo-2-{[1-methyl-2-oxo-2-(1-piperidinyl)ethyl]sulfanyl}-3-(2-methyl-2-propenyl)-4(3H)-quinazolinone. One direction is to further elucidate the mechanism of action of this compound. This will help to better understand its potential applications in various fields. Another direction is to study the toxicity profile of this compound in more detail. This will help to determine its safety for use in humans. Finally, further studies are needed to determine the potential of this compound as an anticancer and anti-inflammatory agent in vivo.

Synthesis Methods

The synthesis of 6-iodo-2-{[1-methyl-2-oxo-2-(1-piperidinyl)ethyl]sulfanyl}-3-(2-methyl-2-propenyl)-4(3H)-quinazolinone involves the reaction of 2-[(1-methyl-2-oxo-2-(1-piperidinyl)ethyl)thio]-3-(2-methyl-2-propenyl)quinazolin-4(3H)-one with iodine. This reaction is typically carried out in the presence of a base such as potassium carbonate in a suitable solvent such as acetone. The resulting product is then purified using standard techniques such as column chromatography.

Scientific Research Applications

6-iodo-2-{[1-methyl-2-oxo-2-(1-piperidinyl)ethyl]sulfanyl}-3-(2-methyl-2-propenyl)-4(3H)-quinazolinone has been shown to have potential applications in various scientific fields. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. In addition, this compound has also been studied for its potential as an anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines in vitro.